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Compound of Interest

Compound Name: Benzo[g]chrysene-9-carbaldehyde

Cat. No.: B569639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of

Benzo[g]chrysene-9-carbaldehyde, a specialized chemical used in proteomics and organic

synthesis research. This document details available product specifications from various

suppliers, outlines general synthetic approaches, and discusses potential research

applications.

Commercial Availability
Benzo[g]chrysene-9-carbaldehyde and its deuterated isotopologue are available from a

select number of chemical suppliers. The following tables summarize the available quantitative

data for these products.

Table 1: Commercial Suppliers of Benzo[g]chrysene-9-carbaldehyde
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Supplier
Product
Name

Catalog
Number

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Available
Quantitie
s

Santa Cruz

Biotechnol

ogy

Benzo[g]ch

rysene-9-

carboxalde

hyde

sc-503402
159692-

75-8
C₂₃H₁₄O 306.36

Contact

Supplier

BIOGEN

Científica

Benzo[g]ch

rysene-9-

carboxalde

hyde

STC-SC-

503402

159692-

75-8
C₂₃H₁₄O 306.36 5 mg

Table 2: Commercial Suppliers of Benzo[g]chrysene-9-carbaldehyde-d8

Supplier
Product
Name

Catalog
Number

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Available
Quantitie
s

LGC

Standards

(Toronto

Research

Chemicals)

Benzo[g]ch

rysene-9-

carboxalde

hyde-d8

TRC-

B208187
N/A C₂₃H₆D₈O 314.41

Contact

Supplier

Clearsynth

Benzo[g]ch

rysene-9-

carboxalde

hyde-d8

N/A C₂₃H₆D₈O 314.41
Contact

Supplier

General Synthetic Approaches
While a specific, detailed experimental protocol for the synthesis of Benzo[g]chrysene-9-
carbaldehyde is not readily available in the public domain, its synthesis can be conceptualized

through established methods for the formylation of polycyclic aromatic hydrocarbons (PAHs).
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The introduction of an aldehyde group onto a PAH backbone is a common transformation in

organic synthesis.

A plausible synthetic strategy would involve the formylation of the parent PAH,

Benzo[g]chrysene. Several classical named reactions could be adapted for this purpose,

including:

Vilsmeier-Haack Reaction: This reaction utilizes a phosphoryl chloride and a substituted

amide, such as N,N-dimethylformamide (DMF), to generate the Vilsmeier reagent, which

then acts as the formylating agent. This is a widely used and generally mild method for the

formylation of electron-rich aromatic compounds.

Gattermann-Koch Reaction: This method uses carbon monoxide and hydrochloric acid in the

presence of a catalyst like aluminum chloride and cuprous chloride to introduce a formyl

group. This reaction is typically suitable for simple aromatic hydrocarbons.

Duff Reaction: This reaction employs hexamethylenetetramine (urotropine) as the

formylating agent in the presence of an acid, usually applied to phenols and other activated

aromatic rings.

The choice of method would depend on the reactivity of the Benzo[g]chrysene core and the

desired regioselectivity. The following diagram illustrates a generalized workflow for the

synthesis of Benzo[g]chrysene-9-carbaldehyde.
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Generalized Synthetic Workflow
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Caption: Generalized workflow for the synthesis of Benzo[g]chrysene-9-carbaldehyde.

Potential Research Applications and Experimental
Logic
Benzo[g]chrysene-9-carbaldehyde serves as a valuable intermediate in organic synthesis

and a potential tool in biochemical research. The aldehyde functionality allows for a variety of

subsequent chemical transformations, making it a versatile building block.
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Applications in Organic Synthesis
The aldehyde group can be readily converted into other functional groups, such as:

Carboxylic acids via oxidation.

Alcohols via reduction.

Imines and Schiff bases through condensation with primary amines.

Alkenes via Wittig-type reactions.

These transformations enable the synthesis of more complex derivatives of Benzo[g]chrysene

for materials science or medicinal chemistry research. The logical flow for such synthetic

applications is depicted below.
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Synthetic Utility of Benzo[g]chrysene-9-carbaldehyde
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Protein Labeling Workflow
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To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for
Benzo[g]chrysene-9-carbaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b569639#commercial-suppliers-of-benzo-g-chrysene-
9-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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